Cas no 2089518-76-1 ((3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone
• CAS No: 2089518-76-1
• MF: C₉H₈ClN₅O
• MW: 237.645719528198
• CID: 4775503
• Update Time: 2025-05-22

(3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone
• (3-azidoazetidin-1-yl)-(6-chloropyridin-3-yl)methanone
• (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone

• Inchi： 1S/C9H8ClN5O/c10-8-2-1-6(3-12-8)9(16)15-4-7(5-15)13-14-11/h1-3,7H,4-5H2
• InChI Key： JJNYPGVOIGWQBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 237.0417376 g/mol
• Monoisotopic Mass: 237.0417376 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 237.64
• XLogP3: 2
• Topological Polar Surface Area: 47.6

Additional information on (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone

Comprehensive Overview of (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone (CAS No. 2089518-76-1)

The compound (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone (CAS No. 2089518-76-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This azetidine-based derivative, characterized by its azido and chloropyridinyl functional groups, offers a versatile scaffold for the development of novel bioactive molecules. Researchers are particularly interested in its role as a click chemistry intermediate, enabling efficient conjugation with other molecular fragments for drug discovery and material science applications.

In the context of modern drug design, (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone serves as a critical building block for the synthesis of small-molecule inhibitors targeting various biological pathways. Its chloropyridine moiety is known to interact with specific protein binding sites, while the azido group facilitates bioorthogonal reactions, a technique widely adopted in proteomics and bioconjugation studies. This dual functionality makes it a valuable tool for high-throughput screening and lead optimization in medicinal chemistry.

The growing demand for heterocyclic compounds in crop protection has also highlighted the relevance of 2089518-76-1. Its 6-chloropyridin-3-yl segment is structurally analogous to several commercial pesticide active ingredients, suggesting potential utility in agrochemical innovation. Recent studies explore its derivatization to enhance pest resistance properties while minimizing environmental impact—a key focus area aligned with sustainable agriculture trends.

From a synthetic chemistry perspective, the stability and reactivity of (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone under various conditions have been extensively investigated. The compound’s azetidine ring exhibits notable conformational rigidity, which can influence the pharmacokinetic profiles of derived molecules. Computational modeling studies further predict favorable ADME properties (Absorption, Distribution, Metabolism, Excretion) for analogs incorporating this scaffold, addressing a common challenge in preclinical development.

Industry professionals frequently search for CAS 2089518-76-1 suppliers, azido-azetidine synthesis protocols, and chloropyridine applications, reflecting its commercial and academic importance. Additionally, queries like "click chemistry reagents 2024" or "azetidine derivatives in drug discovery" underscore the compound’s alignment with cutting-edge research themes. As AI-driven molecular design gains traction, such structurally diverse intermediates are increasingly valuable for virtual screening libraries and fragment-based drug discovery.

Quality control and analytical characterization of 2089518-76-1 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with Good Laboratory Practice (GLP) standards. The compound’s MSDS (Material Safety Data Sheet) emphasizes standard handling precautions for laboratory chemicals, though it does not fall under restricted categories. Its shelf life and storage conditions (often recommended at 2-8°C under inert atmosphere) are frequently discussed in technical forums.

Future directions for (3-Azidoazetidin-1-yl)(6-chloropyridin-3-yl)methanone research may explore its utility in targeted drug delivery systems or as a precursor for PET radiotracers (Positron Emission Tomography), leveraging the azido group’s radiolabeling potential. Collaborations between academia and pharmaceutical companies continue to uncover new applications, reinforcing its status as a multipurpose synthetic intermediate in 21st-century chemistry.